Cas no 1086111-09-2 (5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole)

• Product Name: 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• CAS No: 1086111-09-2
• MF: C₉H₁₄BNO₂S
• MW: 211.08896112442
• MDL: MFCD10697440
• CID: 1027172
• PubChem ID: 45785938
• Update Time: 2025-05-20

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• Thiazole-5-boronic Acid Pinacol Ester
• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
• Thiazol-5-ylboronic acid pinacol ester
• Thiazole,5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-thiazole
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• ODYWLZYOVWNCGN-UHFFFAOYSA-N
• PubChem18477
• 1,3-Thiazole-5-boronic acid
• BCP18333
• 5-thiazoleboronic acid pinacol ester
• STL555423
• BBL101627
• AK
• P
• DB-020973
• J-524913
• DTXSID40671314
• EN300-136792
• AC-31787
• SY023361
• AKOS015939977
• THIAZOLE, 5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
• CHEMBL3236903
• AS-31751
• A895237
• Z1269186805
• 1086111-09-2
• PB23814
• AM20080037
• THIAZOLE-5-BORONICACIDPINACOLESTER
• CS-W006517
• SCHEMBL1428122
• MFCD10697440
• ALBB-018338

• MDL： MFCD10697440
• Inchi： 1S/C9H14BNO2S/c1-8(2)9(3,4)13-10(12-8)7-5-11-6-14-7/h5-6H,1-4H3
• InChI Key： ODYWLZYOVWNCGN-UHFFFAOYSA-N
• SMILES： S1C=NC=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 211.08400
• Monoisotopic Mass: 211.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 304.7±15.0 °C at 760 mmHg
• Flash Point: 138.1±20.4 °C
• PSA: 59.59000
• LogP: 1.44230
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole

5-(Tetramethyl-1,3,2-Dioxaborolan-2-yl)-1,3-Thiazole: A Comprehensive Overview

5-(Tetramethyl-1,3,2-Dioxaborolan-2-yl)-1,3-Thiazole, identified by the CAS number 1086111-09-2, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The presence of the tetramethyl-dioxaborolane group at the 5-position of the thiazole ring imparts unique electronic and structural properties to this molecule.

The synthesis of 5-(Tetramethyl-1,3,2-Dioxaborolan-2-yl)-1,3-Thiazole involves a series of well-established organic reactions. The starting material is typically a substituted thiazole derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the tetramethyl-dioxaborolane group. This group is known for its stability and reactivity under specific conditions, making it an ideal substituent for various chemical transformations.

Recent studies have highlighted the potential of this compound in the field of materials science. Researchers have explored its use as a precursor in the synthesis of advanced materials such as boron-containing polymers and ceramics. The ability of 5-(Tetramethyl-1,3,2-Dioxaborolan-2-yl)-1,3-Thiazole to undergo controlled thermal decomposition has led to its application in the development of high-performance composites with exceptional thermal and mechanical properties.

In addition to its role in materials science, this compound has shown promise in pharmaceutical research. The thiazole ring is a common structural motif in many bioactive compounds due to its ability to interact with biological targets such as enzymes and receptors. The substitution pattern on the thiazole ring in this compound allows for fine-tuning of its pharmacological properties, making it a valuable tool in drug discovery efforts.

The unique electronic properties of 5-(Tetramethyl-1,3,2-Dioxaborolan-2-yl)-1,3-Thiazole have also been leveraged in optoelectronic applications. Recent advancements in organic electronics have demonstrated that this compound can serve as an effective electron transport material in devices such as light-emitting diodes (LEDs) and photovoltaic cells. Its ability to facilitate efficient charge transport makes it a candidate for next-generation electronic devices.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability. Researchers are exploring greener synthetic routes that minimize waste and energy consumption while maximizing yield. These efforts align with the growing demand for sustainable practices in the chemical industry.

In conclusion, 5-(Tetramethyl-1,3,2-Dioxaborolan-2-yl)-1,3-Thiazole, CAS No. 1086111-09-2, is a multifaceted compound with diverse applications across various disciplines. Its unique structure and reactivity make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new potential uses for this compound, its significance in the field of chemistry is expected to grow further.